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Compound of Interest

Compound Name: BMS-1166

Cat. No.: B606214

Essential Safety and Handling Guide for BMS-
1166

This guide provides critical safety and logistical information for the handling and disposal of
BMS-1166, a potent small-molecule inhibitor of the PD-1/PD-L1 interaction. The following
procedures are designed to ensure the safety of laboratory personnel and to provide a clear
protocol for the operational use and subsequent disposal of this compound.

Physicochemical and Hazard Information

BMS-1166 is a chemical compound used in research to study the inhibition of the PD-1/PD-L1
immune checkpoint pathway.[1][2] Understanding its properties and associated hazards is the
first step in safe handling.
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Property Value Reference
CAS Number 1818314-88-3 [3]
Molecular Formula C36H33CIN207 [3]
Formula Weight 653.1 g/mol [3]
Appearance Powder [1]

1.4 nM (for PD-1/PD-L1
ICso . . [11[2][4]
interaction)

Hazard Identification: As a potent bioactive compound, BMS-1166 should be handled with
care. While specific toxicology data is limited in the provided results, it is prudent to treat it as a
potentially hazardous substance. All personnel should be trained on its handling before

commencing any work.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling BMS-1166 to
minimize exposure and ensure personal safety.
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PPE Category Item Specification

Nitrile or butyl rubber gloves
are recommended. Always
inspect gloves for tears or
Hand Protection Chemical-resistant gloves punctures before use.
Contaminated gloves should
be disposed of as chemical

waste.

o Must be worn at all times in the
) Safety glasses with side
Eye Protection ) laboratory to protect from
shields or goggles ] ]
splashes or airborne particles.

A buttoned lab coat should be
] worn to protect skin and
Body Protection Laboratory coat ]
personal clothing from

contamination.

If there is a risk of

) aerosolization or if handling
Not generally required for N
) ] ] o large quantities, a NIOSH-
Respiratory Protection handling small quantities in a ]
) approved respirator may be
well-ventilated area.
necessary. Consult your

institution's safety officer.

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural steps for the safe handling of BMS-1166 from receipt to
disposal.

» Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

o Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials.
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o For long-term storage, the solid powder should be kept at -20°C.[1] Stock solutions should
be stored at -80°C.[1][2]

o Preparation of Stock Solutions:

o All handling of the solid compound should be performed in a chemical fume hood to
prevent inhalation of the powder.

o Use a calibrated analytical balance to weigh the required amount of BMS-1166.

o Slowly add the desired solvent (e.g., DMSO) to the powder to avoid splashing.[4]
Sonication may be used to aid dissolution if precipitation occurs.[1]

e Experimental Use:

o When using BMS-1166 in experiments, ensure that all procedures are carried out in a
designated area.

o Avoid direct contact with the skin and eyes.

o Use appropriate labware and equipment, and ensure it is properly cleaned and
decontaminated after use.

Disposal Plan

Proper disposal of BMS-1166 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Chemical Waste: All unused BMS-1166, stock solutions, and contaminated consumables
(e.g., pipette tips, tubes, gloves) must be disposed of as hazardous chemical waste.

» Waste Collection: Collect all waste in clearly labeled, sealed containers. Follow your
institution's specific guidelines for chemical waste disposal.

o Decontamination: All non-disposable equipment and work surfaces should be thoroughly
decontaminated after handling the compound.

Workflow for Handling BMS-1166
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The following diagram illustrates the key steps and decision points in the safe handling of

BMS-1166.

BMS-1166 Handling Workflow
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Caption: Workflow for the safe handling of BMS-1166 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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